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Compound of Interest

Compound Name: Furathiocarb

Cat. No.: B052073

Introduction

Furathiocarb is a broad-spectrum carbamate insecticide known for its systemic, contact, and
stomach action.[1] It is effective against a variety of insect pests in crops such as maize,
oilseed rape, sorghum, and sugar beets.[2] As with other carbamate insecticides, its mode of
action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous
system of insects.[3][4] This inhibition leads to the accumulation of the neurotransmitter
acetylcholine, resulting in paralysis and eventual death of the pest.[3] This technical guide
provides an in-depth analysis of the chemical structure and physicochemical properties of
Furathiocarb, intended for researchers, scientists, and professionals in drug and pesticide
development.

Chemical Structure and Identifiers

Furathiocarb is chemically classified as a carbamate ester and a member of the 1-
benzofurans.[4][5] Its chemical identity is defined by the following identifiers:

o |[UPAC Name: (2,2-dimethyl-3H-1-benzofuran-7-yl) N-[butoxycarbonyl(methyl)amino]sulfanyl-
N-methylcarbamate[3][5]

« CAS Number: 65907-30-4[5][6]

e Molecular Formula: C1sH26N205S[5][6]
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Molecular Weight: 382.5 g/mol [3][5]

Canonical SMILES: CCCCOC(=0)N(C)SN(C)C(=0)OC1=CC=CC2=C10C(C2)(C)C[3][5]

INChl Key: HAWJXYBZNNRMNO-UHFFFAOY SA-N[3][5]

Synonyms: Deltanit, Deltanet, Promet, CGA 73102[5][7]

Physicochemical Properties

The physicochemical properties of Furathiocarb are crucial for understanding its
environmental fate, bioavailability, and interaction with biological systems. A summary of these
properties is presented in the table below.

Property Value Source(s)
Physical State Yellow, viscous liquid [4115]
Melting Point <25°C [4117]
Boiling Point 160 °C at 0.01 mm Hg [315]
Water Solubility 11 mg/L at 25 °C [518]
Vapor Pressure 2.9x 1078 mm Hg at 25 °C [5]
Octanol-Water Partition

Coefficient (log P) a g8
Density 1.148 g/lcm3 at 20 °C [31[5]
Stability Stable up to 400 °C [31[5]

Furathiocarb is readily miscible with common organic solvents such as acetone, methanol,
isopropanol, hexane, and toluene.[5]

Metabolic Pathways

In mammals, Furathiocarb undergoes extensive metabolism.[5] The metabolic transformation
primarily occurs in the liver and involves two main pathways: the carbofuran metabolic pathway
and the Furathiocarb oxidation pathway.[9][10] The carbofuran pathway is the predominant
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route, initiated by the cleavage of the N-S bond, leading to the formation of carbofuran and its
subsequent metabolites.[11] The oxidation pathway results in hydroxylated and sulfoxidated
derivatives of the parent Furathiocarb molecule.[9][12]

Studies using human liver microsomes have identified that the carbofuran pathway is mainly
catalyzed by the cytochrome P450 enzyme CYP3A4.[9][10] The minor oxidation pathway is
catalyzed by several other CYP enzymes, including CYP2C19, CYP2D6, CYP3A5, and
CYP2A6.[9][10] The primary metabolites detected in vivo in rats are carbofuran and 3-
hydroxycarbofuran.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Furathiocarb (Ref: CGA 73102) [sitem.herts.ac.uk]

. Furathiocarb - Hazardous Agents | Haz-Map [haz-map.com]

. Buy Furathiocarb | 65907-30-4 [smolecule.com]

. echemi.com [echemi.com]

. Furathiocarb | C18H26N205S | CID 47759 - PubChem [pubchem.ncbi.nlm.nih.gov]
. scbt.com [scbt.com]

. Furathiocarb | 65907-30-4 [chemicalbook.com]

. furathiocarb, 65907-30-4 [thegoodscentscompany.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]
¢ 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

e 11. Metabolic profiling and in vitro- in vivo extrapolation of furathiocarb in mammalian hepatic
microsomes - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. Characterization of furathiocarb metabolism in in-vitro human liver microsomes and
recombinant cytochrome P450 enzymes - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Furathiocarb: A Comprehensive Technical Overview of
its Chemical Structure and Physicochemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b052073#chemical-structure-and-
physicochemical-properties-of-furathiocarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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